
An In-depth Technical Guide on Tri-10(Z)-
Undecenoin (C36H62O6)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
1,2,3-Tri-10(Z)-undecenoyl

glycerol

Cat. No.: B3026088 Get Quote

Disclaimer: Scientific literature extensively covers the precursor 10-undecenoic acid; however,

dedicated research on the biological activities and mechanisms of Tri-10(Z)-Undecenoin is not

currently available in the public domain. This guide provides a comprehensive overview based

on the known properties of its constituent fatty acid and general principles of triglyceride

chemistry, alongside hypothetical experimental frameworks.

Introduction
Tri-10(Z)-Undecenoin is a triglyceride molecule with the chemical formula C36H62O6.[1][2] It is

comprised of a glycerol backbone esterified with three units of 10-undecenoic acid, an

unsaturated fatty acid.[1] Also known as Glyceryl triundec-10-enoate, this compound is of

interest due to the established biological activities of its constituent fatty acid, 10-undecenoic

acid, which is derived from castor oil.[3][4] This guide aims to provide a technical overview for

researchers, scientists, and drug development professionals, summarizing the known chemical

properties and postulating potential biological activities and experimental approaches for its

investigation.

Physicochemical Properties
A summary of the known physicochemical properties of Tri-10(Z)-Undecenoin is presented in

Table 1.
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Property Value Reference

Molecular Formula C36H62O6 [1][2]

Molecular Weight 590.88 g/mol [1]

CAS Number 93824-29-4 [1]

Synonyms
Glycerin tri-10-undecenoate,

Glyceryl triundec-10-enoate
[1]

Physical State Liquid [2]

Purity
>99% (as commercially

available)
[1][2]

Synthesis and Characterization
While specific, detailed protocols for the high-purity synthesis of Tri-10(Z)-Undecenoin for

pharmacological studies are not readily available in published literature, a general approach

would involve the esterification of glycerol with 10-undecenoic acid.

Hypothetical Experimental Protocol: Synthesis
Objective: To synthesize Tri-10(Z)-Undecenoin from glycerol and 10-undecenoic acid.

Materials:

Glycerol

10-Undecenoic acid

An appropriate acid catalyst (e.g., p-toluenesulfonic acid) or enzymatic catalyst (e.g., lipase)

Anhydrous toluene (or other suitable solvent for azeotropic removal of water)

Sodium bicarbonate solution

Anhydrous magnesium sulfate
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Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and condenser, add glycerol

(1 equivalent), 10-undecenoic acid (3.3 equivalents), and a catalytic amount of p-

toluenesulfonic acid in toluene.

Reflux the mixture until the theoretical amount of water is collected in the Dean-Stark trap,

indicating the completion of the esterification reaction.

Cool the reaction mixture to room temperature and dilute with an organic solvent like ethyl

acetate.

Wash the organic layer sequentially with saturated sodium bicarbonate solution to neutralize

the acid catalyst, followed by brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purify the crude Tri-10(Z)-Undecenoin using column chromatography on silica gel with a

suitable solvent gradient (e.g., hexane/ethyl acetate).

Characterize the purified product using Nuclear Magnetic Resonance (¹H NMR, ¹³C NMR),

Mass Spectrometry (MS), and Infrared Spectroscopy (IR) to confirm its structure and purity.

Logical Workflow for Synthesis and Purification
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A logical workflow for the synthesis and purification of Tri-10(Z)-Undecenoin.
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Potential Biological Activities and Mechanisms of
Action (Hypothetical)
The biological activities of Tri-10(Z)-Undecenoin have not been directly reported. However,

based on the well-documented antifungal properties of 10-undecenoic acid, it is plausible that

Tri-10(Z)-Undecenoin may serve as a prodrug, releasing the active fatty acid upon hydrolysis

by lipases, or it may possess intrinsic activity.[3][5]

Antifungal Activity
10-Undecenoic acid is known to disrupt the fungal cell membrane, leading to the inhibition of

fungal growth.[5] It is particularly effective against dermatophytes and has been used in the

treatment of skin infections.[3][5] It is hypothesized that Tri-10(Z)-Undecenoin could be

hydrolyzed by fungal lipases to release 10-undecenoic acid, which would then exert its

antifungal effect.

Postulated Signaling Pathway for Antifungal Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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